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Abstract

This technical guide provides a comprehensive overview of the discovery, isolation, and
structural elucidation of citranaxanthin, a carotenoid pigment of significant interest in the food
and animal feed industries. The document details the initial identification of this molecule and
outlines the key experimental methodologies that were pivotal in determining its chemical
structure. Particular emphasis is placed on the spectroscopic techniques that have been
instrumental in characterizing citranaxanthin. This guide is intended for researchers,
scientists, and professionals in the fields of natural product chemistry, biochemistry, and drug
development who are interested in the foundational research surrounding this important
carotenoid.

Introduction

Citranaxanthin is a naturally occurring carotenoid pigment that has garnered commercial
interest primarily as a food and animal feed additive, where it is used to impart a yellow to
orange-red color.[1] Although it can be found in some natural sources, the majority of
commercially available citranaxanthin is produced synthetically.[2][3] This document will delve
into the historical context of its discovery and the scientific journey to elucidate its precise
molecular structure.

Discovery and Initial Isolation
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Citranaxanthin was first isolated and identified from the Sinton citrangequat, a hybrid of an
orange (Citrus sinensis), the trifoliate orange (Poncirus trifoliata), and a kumquat (Fortunella
sp.).[2] The pioneering work on the discovery and structural elucidation of this new carotenoid
ketone was published in 1965 by Henry Yokoyama and Michael J. White.[4] Their research laid
the foundation for all subsequent studies and applications of citranaxanthin.

While the full, detailed protocol from the original 1965 publication by Yokoyama and White is
not publicly accessible, a general workflow for the isolation of carotenoids from natural sources
can be constructed based on established methodologies.

General Experimental Workflow for Carotenoid Isolation
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Extraction

Plant Material (e.g., Citrus Peel)

:

Homogenization in a Solvent
(e.g., acetone, ethanol)

:

Solvent Extraction

l

Filtration to remove solid debris

Purification

Saponification
(to remove chlorophylls and lipids)

:

Solvent Partitioning
(e.g., with diethyl ether or hexane)

:

Column Chromatography
(e.q., silica gel, alumina)

:

Crystallization

Analysis &|Elucidation

Spectroscopic Analysis
(UV-Vis, IR, NMR, MS)
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UV-Visible Spectroscopy Infrared Spectroscopy NM?”_? [;(re](étrgé():opy Mass Spectrometry

Indication of a Presence of a Identification of methyl groups Determination of
conjugated polyene system carbonyl group (C=0) and olefinic protons Molecular Formula (Cs3Ha4O)

Proposed Structure of Citranaxanthin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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